Cas no 2703779-85-3 (7,8-difluoro-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine dihydrochloride)

• Product Name: 7,8-difluoro-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine dihydrochloride
• CAS No: 2703779-85-3
• MF: C₉H₁₂Cl₂F₂N₂
• MW: 257.107787132263
• MDL: MFCD34551058
• CID: 5416824
• PubChem ID: 165945996
• Update Time: 2025-06-11

7,8-difluoro-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Benzodiazepine, 7,8-difluoro-2,3,4,5-tetrahydro-, hydrochloride (1:2)
• Z5211342954
• 7,8-difluoro-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine dihydrochloride
• EN300-33047989
• 2703779-85-3

• MDL： MFCD34551058
• Inchi： 1S/C9H10F2N2.2ClH/c10-7-3-6-5-12-1-2-13-9(6)4-8(7)11;;/h3-4,12-13H,1-2,5H2;2*1H
• InChI Key： JAJPZXPOGLNNME-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C(=CC2=C(C=1)CNCCN2)F

Computed Properties

• Exact Mass: 256.0345601g/mol
• Monoisotopic Mass: 256.0345601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Additional information on 7,8-difluoro-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine dihydrochloride

Introduction to 7,8-difluoro-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine dihydrochloride (CAS No. 2703779-85-3)

7,8-difluoro-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine dihydrochloride, identified by its CAS number 2703779-85-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research. This compound belongs to the benzodiazepine class, a well-documented category of psychoactive drugs known for their anxiolytic, sedative, and muscle relaxant properties. The introduction of fluorine atoms at the 7 and 8 positions of the benzodiazepine core structure introduces unique pharmacological characteristics that distinguish it from its parent compounds.

The molecular structure of 7,8-difluoro-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine dihydrochloride incorporates a tetrahydropiperazine ring system, which is a common feature in benzodiazepine derivatives designed to enhance bioavailability and reduce metabolic degradation. The dihydrochloride salt form enhances the compound's solubility in aqueous solutions, making it more suitable for formulation in pharmaceutical preparations. This solubility advantage is particularly important for drug delivery systems where efficient dissolution is critical for therapeutic efficacy.

Recent advancements in medicinal chemistry have highlighted the potential of fluorinated benzodiazepines as leads for novel therapeutic agents. The fluorine atoms in 7,8-difluoro-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine dihydrochloride not only improve the metabolic stability of the molecule but also modulate its binding affinity to GABA-A receptors. This modulation is key to understanding the compound's pharmacological profile and its potential applications in treating neurological disorders.

Current research indicates that compounds with similar structures may exhibit enhanced selectivity for certain receptor subtypes compared to classical benzodiazepines. This selectivity could translate into reduced side effects such as dependence and tolerance. Studies have begun to explore how modifications at the 7 and 8 positions influence the compound's interaction with metabolic enzymes like cytochrome P450 (CYP450) systems. Understanding these interactions is crucial for predicting drug-drug interactions and optimizing dosing regimens.

The synthesis of 7,8-difluoro-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms typically employs palladium-catalyzed cross-coupling reactions or electrochemical fluorination methods. These synthetic pathways are critical for achieving the desired molecular configuration with minimal side products.

In preclinical studies, 7,8-difluoro-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine dihydrochloride has shown promise in models of anxiety and seizure disorders. Its unique pharmacological properties suggest that it may offer advantages over existing treatments by providing targeted relief without the typical side effect profiles associated with benzodiazepines. Researchers are particularly interested in its potential as an anxiolytic agent with a reduced risk of cognitive impairment.

The development of this compound aligns with broader trends in pharmaceutical innovation aimed at creating safer and more effective treatments for neurological conditions. By leveraging structural modifications such as fluorination, scientists hope to achieve a balance between therapeutic efficacy and minimized adverse effects. The dihydrochloride salt form also facilitates easier formulation into oral dosage forms, which is advantageous for patient compliance.

As research progresses，the pharmacokinetic properties of 7，8-difluoro-2，3，4，5-tetrahydro-lH-l，4-benzodiazepine dihydrochloride will continue to be scrutinized to ensure optimal drug delivery and therapeutic outcomes。 Investigating its absorption、distribution、metabolism，and excretion (ADME) profiles will provide valuable insights into how best to administer this compound in clinical settings。 Additionally，exploring its potential interactions with other therapeutic agents will be essential for developing combination therapies that maximize treatment benefits while minimizing risks。

The regulatory landscape for new pharmaceuticals necessitates rigorous testing to demonstrate safety and efficacy before market approval。 Regulatory agencies require comprehensive data on a drug's pharmacological effects、toxicology profiles，and manufacturing processes。 For 7，8-difluoro_2，3，4，5-tetrahydrolH-l，4-benzodiazepine dihydrochloride，this includes preclinical studies in animal models followed by human clinical trials。 These trials are designed to evaluate both short-term and long-term effects、dosage optimization，and any potential side effects。

The future directions of research on this compound may include exploring its role in treating other neurological disorders beyond anxiety and seizures。 For instance，its interactions with neuroinflammatory pathways could make it relevant in conditions like epilepsy or chronic pain syndromes。 Furthermore，investigating its potential as a prodrug—a precursor that is converted into an active drug within the body—could open up new avenues for therapeutic development。

In conclusion,7_8-difluoro_2_3_4_5-tetrahydrolH-l_4-benzodiazepine dihydrochloride (CAS No._2703779_85_3) represents a promising candidate for further pharmaceutical development。 Its unique structural features、preclinical findings，and alignment with current trends in medicinal chemistry make it an exciting area of study。 As research continues to uncover its full potential，this compound could contribute significantly to advancements in treating neurological disorders while maintaining a favorable safety profile。